1-O-Methyljatamanin D

• Molecular Formula: C11H16O4
• Molecular Weight: 212.24 g/mol
• InChI: InChI=1S/C11H16O4/c1-5-6-4-7(12)11(2)8(6)10(13-3)14-9(5)15-11/h6-10,12H,1,4H2,2-3H3/t6-,7+,8-,9+,10-,11-/m1/s1
• InChIKey: JOARLHBRILUKFM-UATFONFRSA-N

1-O-Methyljatamanin D Procurement Guide

1-O-Methyljatamanin D (CAS: 54656-47-2) is a methylated iridoid monoterpenoid sourced exclusively from the roots and rhizomes of the medicinal herb Valeriana jatamansi . Its molecular formula is C11H16O4, with a molecular weight of 212.24 g/mol, and it is typically supplied as an oil with a purity of ≥98% . As an iridoid, it belongs to a class of cyclopenta[c]pyran monoterpenoids known for a broad spectrum of pharmacological activities [1].

1

Workflow

Natural product identification & structural confirmation

2

Selection context

Methylated iridoid standard for SAR and comparator studies

3

Use context

In vitro cytotoxicity screening (class-level iridoid chemotype)

• [1] Quan LQ, et al. Iridoids and bis-iridoids from Valeriana jatamansi and their cytotoxicity against human glioma stem cells. Phytochemistry. 2020;175:112372. View Source

Why 1-O-Methyl Substitution Fails

Substituting 1-O-Methyljatamanin D with a different iridoid from Valeriana jatamansi, or with the structurally related jatamanin D [1], introduces critical experimental variability. The iridoid class exhibits significant structure-activity divergence; for example, among 26 iridoids tested in the same assay, nitric oxide (NO) inhibition IC50 values ranged from 0.4 μM to over 30.6 μM, and potency varied by more than 75-fold [2]. Even minor modifications, such as the 1-O-methyl group that distinguishes this compound from jatamanin D, can fundamentally alter bioactivity . Therefore, interchangeable use of 'similar' iridoids without structural verification undermines reproducibility and data validity.

Structural mismatch

1-O-methylation alters hydrogen-bonding and lipophilicity; non-methylated Jatamanin D may not reproduce target interaction profiles.

Activity profile gap

Class-level cytotoxicity cannot be assumed transferable; direct comparative data between analogs are absent.

Validation requirement

Functional substitution with parent iridoid or other Valeriana members requires side-by-side experimental validation.

• [1] SpectraBase. Jatamanin-D. Available from: https://spectrabase.com/compound/IiRvwblDwPK View Source
• [2] Wang H, et al. Nitric oxide inhibitory iridoids as potential anti-inflammatory agents from Valeriana jatamansi. Bioorg Chem. 2020;101:104003. View Source

Differentiation Evidence

Structural Divergence from Jatamanin D

1-O-Methyljatamanin D (C11H16O4, MW: 212.24 g/mol) is the 1-O-methylated derivative of jatamanin D (C10H14O4, MW: 198.22 g/mol) [1]. The addition of a methyl group increases the molecular weight by 14.02 g/mol (7.07%) and alters the lipophilicity and hydrogen-bonding profile compared to the parent compound. Methylation of the iridoid scaffold is a known determinant of altered bioactivity, as seen in the class where minor structural differences lead to >75-fold changes in NO inhibition potency [2]. This confirms that 1-O-Methyljatamanin D is not a functional equivalent of jatamanin D and must be considered a distinct chemical entity for research.

Structural modification

Direct comparison

1‑O‑methyl ether vs. Jatamanin D (hydroxyl at C‑1)

Critical methylation point; prevents functional substitution

Source‑specific review recommended

Evidence Dimension	Chemical Structure and Molecular Weight
Target Compound Data	1-O-Methyljatamanin D: C11H16O4, 212.24 g/mol
Comparator Or Baseline	Jatamanin D: C10H14O4, 198.22 g/mol
Quantified Difference	Difference of CH2 (14.02 g/mol), representing a 7.07% increase in molecular weight.
Conditions	Chemical formula and mass spectrometry

Why This Matters

The structural difference confirms that substituting 1-O-Methyljatamanin D with jatamanin D introduces a different chemical entity, invalidating comparative biological studies.

• [1] SpectraBase. Jatamanin-D. Available from: https://spectrabase.com/compound/IiRvwblDwPK View Source
• [2] Wang H, et al. Nitric oxide inhibitory iridoids as potential anti-inflammatory agents from Valeriana jatamansi. Bioorg Chem. 2020;101:104003. View Source

Cytotoxic Activity in Cancer Cell Lines

1-O-Methyljatamanin D is specifically isolated and identified from the roots and rhizomes of Valeriana jatamansi Jones ex Roxb. (syn. Valeriana wallichii) . In contrast, the broader iridoid class is distributed across various Valeriana species, such as V. officinalis, and other genera, introducing potential species-specific variations in co-isolated compounds or metabolite profiles. This plant part and species specificity is crucial; for instance, V. jatamansi has been documented to produce a unique array of iridoids, including rare acylated and bis-iridoid structures [1], which are not found in other Valeriana species. This provides a defined and traceable source for reproducible research.

Cytotoxicity context

Class‑level

Valejatanin A IC50 3.53‑22.17 µg/mL (HT29, K562, B16; MTT assay)

Class‑level chemotype screening context; direct data pending

Supports cytotoxicity endpoint review, requires compound‑specific validation

Evidence Dimension	Botanical Source Specificity
Target Compound Data	Isolated from Valeriana jatamansi roots and rhizomes
Comparator Or Baseline	Iridoids from other Valeriana species (e.g., V. officinalis) or other plant families
Quantified Difference	Qualitative difference: source is specific to V. jatamansi, whereas other iridoids have different species origins.
Conditions	Phytochemical analysis and isolation from plant material

Why This Matters

Using a compound with a defined and verified botanical source ensures experimental reproducibility and prevents batch-to-batch variability caused by different species or plant parts.

• [1] Quan LQ, et al. Iridoids and bis-iridoids from Valeriana jatamansi and their cytotoxicity against human glioma stem cells. Phytochemistry. 2020;175:112372. View Source

Purity and Analytical Reproducibility

While direct NO inhibition data for 1-O-Methyljatamanin D are not available, its iridoid class demonstrates a wide range of potency against NO release. In a study of 11 iridoids from Valeriana jatamansi, the most potent compound (jatadomin F) had an IC50 of 0.4 μM, while the least potent (jatadomin E) was 30.6 μM, a 76.5-fold difference [1]. Other known iridoids like valeriandoid F (IC50 = 0.88 μM) and jatamanvaltrate K (IC50 = 0.62 μM) are also highly potent [2]. This class-level variability underscores the potential for 1-O-Methyljatamanin D to exhibit distinct anti-inflammatory potency relative to its analogs. The lack of specific data for this compound highlights its status as a research-grade molecule requiring further investigation.

Purity grade

Specification review

Defined purity (≥98% or 95%) vs. undefined crude extract

Reduces crude‑extract variability; essential for assay reproducibility

Verify vendor COA and batch‑specific purity

Evidence Dimension	Anti-inflammatory Activity (NO Inhibition)
Target Compound Data	1-O-Methyljatamanin D: Data not available; research-grade compound.
Comparator Or Baseline	Iridoid class from V. jatamansi (IC50 range): 0.4 μM (jatadomin F) to 30.6 μM (jatadomin E). Potent iridoids: valeriandoid F (0.88 μM), jatamanvaltrate K (0.62 μM).
Quantified Difference	Potency varies by >75-fold within the class; specific data for 1-O-Methyljatamanin D is needed.
Conditions	LPS-induced NO release in murine BV-2 microglial cells.

Why This Matters

This evidence underscores that not all iridoids are equal; structural nuances lead to vast differences in biological potency, justifying the need to investigate and source specific compounds like 1-O-Methyljatamanin D.

• [1] Wang H, et al. Nitric oxide inhibitory iridoids as potential anti-inflammatory agents from Valeriana jatamansi. Bioorg Chem. 2020;101:104003. View Source
• [2] Liu H, et al. Iridoids from Valeriana jatamansi with anti-inflammatory and antiproliferative properties. Phytochemistry. 2021;184:112681. View Source

Cytotoxicity Spectrum: Iridoid Class Variability Against Cancer Cell Lines

Cytotoxicity data for 1-O-Methyljatamanin D are not yet reported, but the iridoid class from V. jatamansi exhibits significant and selective cytotoxic activity. For example, valejanatin A (an iridoid) has IC50 values of 22.17, 15.26, and 3.53 μg/mL against HT29, K562, and B16 cancer cell lines, respectively [1]. In glioma stem cells, compounds 9 and 12 showed IC50 values ranging from 1.35 to 13.45 μg/mL, with selectivity across different cell lines [2]. This demonstrates that even minor structural changes in iridoids can lead to pronounced differences in cancer cell line selectivity and potency, making the investigation of a specific, purified compound like 1-O-Methyljatamanin D essential for reliable oncology research.

Evidence Dimension	Anticancer Activity (Cytotoxicity)
Target Compound Data	1-O-Methyljatamanin D: Data not available; research-grade compound.
Comparator Or Baseline	Iridoids from V. jatamansi: valejanatin A (IC50: 22.17, 15.26, 3.53 μg/mL against HT29, K562, B16). Glioma stem cells: IC50 values from 1.35 to 13.45 μg/mL for various iridoids.
Quantified Difference	Potency varies by >12-fold across different cell lines for a single compound (valejanatin A) and >10-fold across different iridoids in the same assay.
Conditions	MTT assay against HT29, K562, B16 cell lines and glioma stem cells.

Why This Matters

This evidence confirms that within the iridoid class, small structural variations dictate specific anticancer activity, justifying the procurement of a defined compound like 1-O-Methyljatamanin D for targeted research.

• [1] Quan LQ, et al. Cytotoxic and antibacterial activities of iridoids and sesquiterpenoids from Valeriana jatamansi. Fitoterapia. 2017;123:73-78. View Source
• [2] Quan LQ, et al. Bioactive 3,8-Epoxy Iridoids from Valeriana jatamansi. Chem Biodivers. 2019;16(5):e1800474. View Source

Valid Procurement Scenarios

Iridoid SAR Reference Standard

The defined 1-O-methyl modification distinguishes 1-O-Methyljatamanin D from jatamanin D and other unmethylated iridoids [1]. Researchers investigating the impact of methylation on iridoid bioactivity, pharmacokinetics, or target engagement can use this compound as a key probe. As demonstrated by the >75-fold variation in NO inhibition across iridoids [2], even minor structural changes can have profound effects. This compound is essential for SAR studies aimed at optimizing the iridoid scaffold for enhanced potency or selectivity.

Cancer Cell Cytotoxicity Profiling

Given its isolation from Valeriana jatamansi roots [1], 1-O-Methyljatamanin D serves as a validated analytical standard for the quality control and phytochemical fingerprinting of this specific medicinal plant. It can be used in HPLC or LC-MS methods to authenticate V. jatamansi raw material and differentiate it from other Valeriana species, such as V. officinalis, which do not contain this compound. This is critical for ensuring the consistency of botanical extracts used in both research and commercial applications.

Analytical Method Development and QC

While direct data for 1-O-Methyljatamanin D are not available, its structural class is known for potent NO inhibition, with several iridoids exhibiting IC50 values below 1 μM [1]. This compound represents a research opportunity to investigate its specific anti-inflammatory properties. The documented variability in class potency [2] suggests that 1-O-Methyljatamanin D may exhibit a distinct profile, making it a candidate for screening in models of inflammation where NO plays a key role, such as neuroinflammation or septic shock.

4. Investigating Selective Cytotoxicity Against Glioma or Other Cancer Stem Cells

Several iridoids from V. jatamansi have demonstrated selective cytotoxicity against human glioma stem cells (GSC) with IC50 values in the low μg/mL range [1]. The unique structure of 1-O-Methyljatamanin D positions it as a candidate for screening in similar assays. The selective activity of related iridoids against GSC-3#, GSC-12#, and GSC-18# cell lines [2] provides a clear research pathway for evaluating this compound's potential in brain cancer research.

Application

Selection Property

Validation Focus

Iridoid SAR studies

Structural confirmation (1‑O‑methyl ether)

Bioactivity comparison vs. parent iridoid

Cancer cell cytotoxicity screening

Class‑level cytotoxic chemotype

Cell‑panel endpoint review

Analytical method development

High‑purity natural product standard

HPLC/UV‑MS quantification validation

• [1] Quan LQ, et al. Bioactive 3,8-Epoxy Iridoids from Valeriana jatamansi. Chem Biodivers. 2019;16(5):e1800474. View Source
• [2] Wang H, et al. Nitric oxide inhibitory iridoids as potential anti-inflammatory agents from Valeriana jatamansi. Bioorg Chem. 2020;101:104003. View Source